Cas no 2551114-51-1 (ethyl 5-formyl-4H-1,2,4-triazole-3-carboxylate)

• Product Name: ethyl 5-formyl-4H-1,2,4-triazole-3-carboxylate
• CAS No: 2551114-51-1
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• MDL: MFCD32874731
• CID: 5465139
• PubChem ID: 155822289
• Update Time: 2023-11-27

ethyl 5-formyl-4H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-formyl-1H-1,2,4-triazole-3-carboxylate
• ethyl 5-formyl-4H-1,2,4-triazole-3-carboxylate
• Z4499936233

• MDL： MFCD32874731
• Inchi： 1S/C6H7N3O3/c1-2-12-6(11)5-7-4(3-10)8-9-5/h3H,2H2,1H3,(H,7,8,9)
• InChI Key： PRZJPXHSPFPEFE-UHFFFAOYSA-N
• SMILES： O(C(C1=NNC(C=O)=N1)=O)CC

Computed Properties

• Exact Mass: 169.04874109 g/mol
• Monoisotopic Mass: 169.04874109 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.9
• Molecular Weight: 169.14